molecular formula C12H7NO3 B8723157 8-Formyl-2-methyl-4-oxo-4H-chromene-5-carbonitrile CAS No. 921609-29-2

8-Formyl-2-methyl-4-oxo-4H-chromene-5-carbonitrile

Cat. No.: B8723157
CAS No.: 921609-29-2
M. Wt: 213.19 g/mol
InChI Key: FNZIXIMVBTVTDD-UHFFFAOYSA-N
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Description

8-Formyl-2-methyl-4-oxo-4H-chromene-5-carbonitrile is a useful research compound. Its molecular formula is C12H7NO3 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

921609-29-2

Molecular Formula

C12H7NO3

Molecular Weight

213.19 g/mol

IUPAC Name

8-formyl-2-methyl-4-oxochromene-5-carbonitrile

InChI

InChI=1S/C12H7NO3/c1-7-4-10(15)11-8(5-13)2-3-9(6-14)12(11)16-7/h2-4,6H,1H3

InChI Key

FNZIXIMVBTVTDD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=O)C2=C(C=CC(=C2O1)C=O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

260 mg (0.72 mmol) of 8-(dibromomethyl)-2-methyl-4-oxo-4H-chromene-5-carbonitrile are heated with 187 mg (1.6 mmol) of N-methylmorpholine N-oxide with the addition of molecular sieves in 15 ml of acetonitrile under reflux overnight. After filtration through kieselguhr, the solvent is removed in vacuo, and the residue is purified by preparative HPLC. 23 mg (15% of theory) of the title compound are obtained.
Quantity
260 mg
Type
reactant
Reaction Step One
Quantity
187 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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